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Compound of Interest

Compound Name: 5-Methyltetrahydrofolic acid-13C6

Cat. No.: B15557913

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Folate, a B-vitamin, is crucial for various metabolic processes, including one-carbon

metabolism, which is essential for DNA synthesis, repair, and methylation.[1] Folate deficiency

is linked to several health issues, such as megaloblastic anemia and neural tube defects.[1]

The accurate quantification of different forms of folate (vitamers) in serum is vital for assessing

nutritional status and in clinical research. The predominant circulating folate is 5-

methyltetrahydrofolate (5-MTHF), accounting for over 90% of serum folate.[1][2] Other

significant forms include folic acid (FA), the synthetic form used in supplements and food

fortification, and 5-formyltetrahydrofolate (5-FTHF).[1][3]

Stable isotope dilution analysis (SIDA) coupled with liquid chromatography-tandem mass

spectrometry (LC-MS/MS) has emerged as the gold standard for folate quantification.[4] This

methodology offers high specificity, sensitivity, and accuracy, allowing for the simultaneous

measurement of multiple folate vitamers.[3][5] The use of stable isotope-labeled internal

standards for each analyte compensates for variations in sample extraction and matrix effects,

ensuring robust and reliable results.[4]
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These application notes provide a detailed protocol for the simultaneous quantification of key

folate vitamers in human serum using SIDA LC-MS/MS.

Experimental Workflow
The overall experimental workflow for the stable isotope dilution analysis of serum folates is

depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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